Cas no 88422-81-5 (1-Isoquinolineacetonitrile, 3,4-dihydro-)

• Product Name: 1-Isoquinolineacetonitrile, 3,4-dihydro-
• CAS No: 88422-81-5
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 633353
• PubChem ID: 2771094
• Update Time: 2025-04-19

1-Isoquinolineacetonitrile, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolineacetonitrile, 3,4-dihydro-
• 2-(3,4-dihydroisoquinolin-1-yl)acetonitrile
• 88422-81-5
• AKOS000267415
• SCHEMBL10881436
• DTXSID70377913

• Inchi： 1S/C11H10N2/c12-7-5-11-10-4-2-1-3-9(10)6-8-13-11/h1-4H,5-6,8H2
• InChI Key： WXAPQORJZZXZJE-UHFFFAOYSA-N
• SMILES： N1=C(CC#N)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 36.2Ų